
Thioquinapiperifil comparative efficacy studies

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Thioquinapiperifil

CAS No.: 220060-39-9

Cat. No.: S545254

Get Quote

Known Efficacy Profile of Thioquinapiperifil

Thioquinapiperifil (also known as KF-31327) is a potent and selective phosphodiesterase-5 (PDE-5)

inhibitor. The primary quantitative data available comes from enzyme inhibition studies, which are a

standard initial measure of a drug's potential efficacy [1].

The table below summarizes its reported half-maximal inhibitory concentration (IC₅₀) values against

different PDE enzymes, showing its high selectivity for PDE-5:

Phosphodiesterase (PDE) Enzyme IC₅₀ (nM)

PDE-5 0.074

PDE3 38

PDE1 380

PDE2 670

PDE4 800

Source: TargetMol compound database [1].
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This data indicates that Thioquinapiperifil is highly potent against its primary target, PDE-5. Its selectivity

over other PDE enzymes (like PDE1, 2, 3, and 4) is significant, which is a crucial factor in predicting a

cleaner side-effect profile, as off-target inhibition can lead to adverse effects.

Analytical Protocols for Identification

Thioquinapiperifil is primarily identified not in clinical trials, but as an undeclared adulterant in dietary

supplements. The methodologies for its detection are highly relevant for researchers needing to identify and

quantify this substance.

A foundational study used a combination of techniques to elucidate its structure for the first time in a dietary

supplement [2]:

Liquid Chromatography-Mass Spectrometry (LC-MS): Initially indicated the presence of an
unknown compound.

Accurate Mass Measurement: Determined the elemental composition to be C₂₄H₂₈N₆O₁S₁.
Nuclear Magnetic Resonance (NMR) Spectrometry: Revealed the full structure as an

imidazoquinazoline derivative.

More recent, advanced screening workflows for multi-class adulterants in complex matrices like soft-gel

supplements utilize Ultra-High Performance Liquid Chromatography-Quadrupole/Time of Flight-Mass

Spectrometry (UHPLC-Q/TOF-MS) [3]. This technique provides high-resolution and accurate mass data,

which is essential for confidently identifying novel or unapproved analogues. The general workflow for such

an analysis is outlined below:
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Sample Collection
(Soft-gel Dietary Supplement)

Extraction
(Solvent: Acetonitrile)

Matrix Cleanup
(EMR-Lipid dSPE)

Chromatographic Separation
(UHPLC Column)

High-Resolution Mass Spectrometry
(Q/TOF-MS)

Data Analysis
(ECIC, NLS, MS/MS Matching)

Compound Identification &
Quantification

Click to download full resolution via product page

Context as a PDE-5 Inhibitor Adulterant

Understanding Thioquinapiperifil's context helps explain the lack of formal clinical efficacy studies.
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Discovery in Supplements: It was first identified in a dietary supplement marketed for sexual

enhancement, where it was found alongside another analogue, thiodenafil [2]. Quantitative analysis of
that product found Thioquinapiperifil at a much higher concentration (about 13-15 mg/tablet) than

thiodenafil (about 0.4 mg/tablet) [2].
A "Designer Drug" in a Crowded Field: It belongs to a class of synthetic PDE-5 inhibitors that are

intentionally added to herbal supplements without declaration. A 2017 review listed it as 1 of 80 such
synthetic PDE-5 inhibitors found in adulterated products from 2003 to 2017 [4]. The vast majority of

these are analogues of Sildenafil, Tadalafil, and Vardenafil.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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